molecular formula C24H25ClN2O2 B7713633 2-chloro-N-cyclohexyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)benzamide

2-chloro-N-cyclohexyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)benzamide

Cat. No. B7713633
M. Wt: 408.9 g/mol
InChI Key: KPZGJKRWISAHEV-UHFFFAOYSA-N
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Description

The compound “2-chloro-N-cyclohexyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring and an amide group. They are used in a wide range of applications, including pharmaceuticals, paper, and plastic industries .

Scientific Research Applications

Antioxidant Activity:

Benzamides, including AKOS003648094, have been investigated for their antioxidant potential. In vitro studies have shown that some synthesized benzamide compounds exhibit effective total antioxidant, free radical scavenging, and metal chelating activities . These properties are crucial for combating oxidative stress and preventing cellular damage.

Antibacterial Properties:

AKOS003648094 has been evaluated for its antibacterial activity against both gram-positive and gram-negative bacteria. Researchers compared its efficacy with two control drugs. Understanding its antibacterial potential can contribute to the development of novel antimicrobial agents .

Drug Discovery:

Amide compounds, including benzamides, play a significant role in drug discovery. Their diverse pharmacological properties make them valuable candidates for developing new medications. Researchers explore their potential in areas such as cancer treatment, anti-inflammatory drugs, and more .

Industrial Applications:

Benzamides find applications beyond medicine. Industries such as plastics, rubber, paper, and agriculture utilize amide compounds. Their versatility makes them essential in various manufacturing processes .

Biological Molecules and Proteins:

Amides are structural components found in biological molecules, proteins, and synthetic intermediates. Investigating AKOS003648094’s interactions with proteins or its role as a building block can provide insights into biological processes .

Chemical Intermediates:

Benzamides serve as intermediates in the synthesis of other compounds. Researchers use them to create more complex molecules, which can lead to breakthroughs in various scientific fields .

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Some general precautions when handling benzamides include avoiding ingestion, inhalation, and contact with skin and eyes .

properties

IUPAC Name

2-chloro-N-cyclohexyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25ClN2O2/c1-16-11-12-17-14-18(23(28)26-22(17)13-16)15-27(19-7-3-2-4-8-19)24(29)20-9-5-6-10-21(20)25/h5-6,9-14,19H,2-4,7-8,15H2,1H3,(H,26,28)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPZGJKRWISAHEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(C3CCCCC3)C(=O)C4=CC=CC=C4Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-chloro-N-cyclohexyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)benzamide

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